Tert-butyl 2-(1-(4-bromophenyl)piperidin-4-yloxy)acetate

• Molecular Formula: C17H24BrNO3
• Molecular Weight: 370.3 g/mol
• IUPAC Name: tert-butyl 2-[1-(4-bromophenyl)piperidin-4-yl]oxyacetate
• InChI: InChI=1S/C17H24BrNO3/c1-17(2,3)22-16(20)12-21-15-8-10-19(11-9-15)14-6-4-13(18)5-7-14/h4-7,15H,8-12H2,1-3H3
• InChI Key: HETSPTDNDCRJTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)COC1CCN(CC1)C2=CC=C(C=C2)Br

Description

Tert-butyl 2-(1-(4-bromophenyl)piperidin-4-yloxy)acetate is a useful research compound. Its molecular formula is C17H24BrNO3 and its molecular weight is 370.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tetrabutylammonium bromide (1.06 g, 3.3 mmol) is added to a solution of 1-(4-bromophenyl)piperidin-4-ol (2.56 g, 10 mmol) in toluene (30 mL). The reaction mixture was cooled to 0° C. and aq. 35% sodium hydroxide (30 mL) was added followed by a drop-wise addition of tert-butyl bromoacetate (2.92 g, 15 mmol). The mixture was then allowed to reach room temperature and was stirred for 17 hours at this temperature. The layers were separated and the organic layer was washed twice with water (4 mL), dried over sodium sulfate, concentrated under vacuum and co-evaporated with petroleum ether. Purification of the crude material by flash column chromatography on silica gel (0-20% ethyl acetate in petroleum ether) yielded the desired pure material 3.08 g as pale yellow solid. MS (m/z): 372 (M+2)+